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Compound of Interest

Compound Name: Barium thiosulfate

Cat. No.: B1580492

This guide provides a comprehensive overview of the core chemical properties of barium
thiosulfate, tailored for researchers, scientists, and professionals in drug development. The
document details the compound's physical and chemical characteristics, synthesis protocols,
and key reactions, presenting quantitative data in accessible tables and illustrating processes
with clear diagrams.

Core Chemical and Physical Properties

Barium thiosulfate, with the chemical formula BaS20s3, is an inorganic compound that typically
exists as a white crystalline powder.[1] It is most commonly found in its monohydrate form,
BaS203-H20.[1] The compound is known for its low solubility in water and is insoluble in
ethanol.[1][2] Due to the presence of barium, it is classified as a toxic substance and requires
careful handling.[2][3]

The key physical and chemical properties of barium thiosulfate are summarized in the table
below for easy reference and comparison.
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Property Value Citations
Chemical Formula BaS:z20s [1]
Molecular Weight ~249.46 g/mol [1][3]
Appearance White crystalline powder [11[3]
Density ~3.45 g/cm3 [31141[5]
Solubility in Water ~0.25 g/100 mL at 15°C [1][2]13]
0.21 ¢g/100 g at 18.5°C [6]

0.220 g/100g H20 [7]

Solubility in Alcohol Insoluble [1][2]
Decomposition Temp. ;ZZTZ water of hydration at [1][2]

Decomposes at ~220-228°C [1][2][6]

Orthorhombic (for
Crystal Structure [3]
monohydrate)

Space Group Pnma (for monohydrate) [3]

Synthesis and Experimental Protocols

The most prevalent method for synthesizing barium thiosulfate is through a precipitation
reaction in an aqueous solution.[3][8] This process leverages the compound's low solubility to
drive the reaction to completion.

A standard laboratory procedure for the synthesis of barium thiosulfate monohydrate involves
the reaction of barium chloride with sodium thiosulfate.[3][9][10]

Materials:
e Barium chloride dihydrate (BaClz:2H20)

e Sodium thiosulfate pentahydrate (NazS203-5H20)
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¢ Distilled water
Procedure:

e Prepare a solution of barium chloride by dissolving 35 g of barium chloride dihydrate in 100
mL of distilled water.[11]

» In a separate container, prepare a solution of sodium thiosulfate.
e Add 35.5 g of solid sodium thiosulfate pentahydrate to the barium chloride solution.[11]

« Stir the mixture continuously until all the sodium thiosulfate has dissolved. The formation of a
white crystalline precipitate of barium thiosulfate monohydrate will be observed.[3][8]

o Collect the precipitate by filtration.

e Wash the collected precipitate with chilled water to remove soluble impurities, primarily
sodium chloride.[2]

e Dry the purified barium thiosulfate in air at a temperature of 40°C.[2]

Alternative precursors for the barium salt can include barium hydroxide or barium nitrate, which
may be selected to optimize for specific characteristics such as purity or reaction rate.[3]
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General Workflow for Barium Thiosulfate Synthesis
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Workflow for the synthesis of barium thiosulfate.
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Chemical Reactions and Decomposition

Barium thiosulfate participates in several key chemical reactions, including oxidation,
reduction, and decomposition upon heating.

When heated, barium thiosulfate monohydrate first loses its water of hydration at
approximately 110°C.[1][2] Upon further heating to around 220-228°C, the anhydrous
compound decomposes to yield barium sulfate (BaSOa), elemental sulfur (S), and sulfur
dioxide (SO2).[1][2]

o Oxidation: Barium thiosulfate can be oxidized by strong oxidizing agents, such as hydrogen
peroxide or chlorine. This reaction produces barium sulfate and sulfur dioxide.[3][8]

e Reduction: Under reducing conditions, for example by heating with a carbon source like coke
at high temperatures (e.g., 1000°C), barium thiosulfate can be reduced to barium sulfide
(BaS).[3][12]

Barium thiosulfate reacts with strong acids, such as hydrochloric acid (HCI), to form the
corresponding barium salt (e.g., barium chloride) and unstable thiosulfuric acid (H2S203).[3][13]
The thiosulfuric acid readily decomposes in the agueous solution.
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Key Reactions of Barium Thiosulfate

Barium Thiosulfate
(BaS203)

Thermal Decomposition Redox Reactions Reaction with Acid

Heating Strong Oxidizing Reducing Agent Strong Acid
(~220-228°C) Agent (e.g., H202) (e.g., Carbon) (e.g., HCI)

produces

A

Barium Sulfate
(Bas04)

Thiosulfuric Acid
(H2S203)

Barium Chloride
(BaClz)

Barium Sulfide
(BaS)

Barium Sulfate
(BasSO4)

Sulfur Dioxide

Sulfur (S) S0

Click to download full resolution via product page

Decomposition and primary reactions of barium thiosulfate.

Safety and Handling

Barium thiosulfate is harmful if swallowed or inhaled.[2][14][15] Appropriate personal
protective equipment, including gloves, safety glasses, and respiratory protection, should be
used when handling the powder to avoid ingestion and inhalation.[15][16] It should be stored in
a dry, cool, and well-ventilated place, away from strong oxidizing agents.[15] As with all barium
compounds, it should be handled with care due to its toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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